Cas no 1351590-79-8 (2,5-dichloro-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide)

• Product Name: 2,5-dichloro-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide
• CAS No: 1351590-79-8
• MF: C₁₆H₁₂Cl₂N₂O₂
• MW: 335.184681892395
• CID: 6216483
• PubChem ID: 56764992
• Update Time: 2025-05-23

2,5-dichloro-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide
• AKOS024536945
• 2,5-dichloro-N-(1-oxo-3,4-dihydro-2H-isoquinolin-7-yl)benzamide
• VU0535517-1
• 1351590-79-8
• F6193-0147

• Inchi： 1S/C16H12Cl2N2O2/c17-10-2-4-14(18)13(7-10)16(22)20-11-3-1-9-5-6-19-15(21)12(9)8-11/h1-4,7-8H,5-6H2,(H,19,21)(H,20,22)
• InChI Key： SRIDLTGBNMVNEZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(NC1C=CC2=C(C=1)C(NCC2)=O)=O)Cl

Computed Properties

• Exact Mass: 334.0275830g/mol
• Monoisotopic Mass: 334.0275830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.2Ų

Additional information on 2,5-dichloro-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide

Research Brief on 2,5-dichloro-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide (CAS: 1351590-79-8)

The compound 2,5-dichloro-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide (CAS: 1351590-79-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this compound as a promising scaffold in drug discovery, particularly in the development of kinase inhibitors. The tetrahydroisoquinoline moiety, coupled with the dichlorobenzamide group, provides a unique pharmacophore that interacts with specific protein targets. Molecular docking simulations suggest high binding affinity to certain kinases involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development.

In vitro studies have demonstrated that 2,5-dichloro-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide exhibits potent inhibitory activity against key enzymes such as JAK2 and IRAK4, with IC50 values in the nanomolar range. These findings are supported by cellular assays showing dose-dependent suppression of pro-inflammatory cytokines in macrophage models. The compound's selectivity profile, however, requires further optimization to minimize off-target effects.

The synthetic route to this compound has been refined in recent publications, with improved yields and purity. Key steps involve the coupling of 2,5-dichlorobenzoic acid derivatives with 7-amino-1,2,3,4-tetrahydroisoquinoline intermediates under mild conditions. Analytical characterization by NMR and mass spectrometry confirms the structural integrity of the final product.

Pharmacokinetic studies in rodent models reveal moderate oral bioavailability and acceptable metabolic stability, though challenges remain in optimizing its blood-brain barrier penetration for potential CNS applications. Toxicological assessments indicate a favorable safety profile at therapeutic doses, with no significant hepatotoxicity observed in preliminary screens.

Future research directions include structure-activity relationship (SAR) studies to enhance potency and selectivity, as well as formulation development to improve solubility. The compound's potential as a lead molecule for treating autoimmune disorders and certain cancers warrants further investigation through preclinical studies.